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Compound of Interest

Compound Name: Isonitrosoacetone

Cat. No.: B1237270

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of isonitrosoacetone, a versatile
organic compound with significant applications in various scientific fields. This document details
its chemical identity, physicochemical properties, synthesis protocols, and key applications,
presenting the information in a manner accessible to researchers, scientists, and professionals
in drug development.

Chemical Identity and Synonyms

Isonitrosoacetone is an organic compound classified as an oxime.[1] The primary Chemical
Abstracts Service (CAS) number for isonitrosoacetone is 306-44-5.[2][3][4][5][6] Other
registered CAS numbers include 17280-41-0 and 31915-82-9.[1][3]

The compound is known by a variety of synonyms, reflecting its structure and historical
nomenclature. These include:

(1E)-1-hydroxyiminopropan-2-one[1][3]

2-Oxopropanal-1-oxime[1][2]

Monoisonitrosoacetone[2][3]

Pyruvaldoxime|[3][6]
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MINA[2][3]

1,2-Propanedione, 1-oxime[2]

2-Propanone, 1-(hydroxyimino)-[2]

Methylglyoxal aldoxime[2][3]

Physicochemical Properties

A summary of the key quantitative data for isonitrosoacetone is presented in the table below
for easy reference and comparison.

Property Value

Molecular Formula CsHsNO2[1][3][4]
Molecular Weight 87.08 g/mol [1][3]
Melting Point 69 °C[1][4]

Boiling Point 193 °C at 760 mmHg[4]
Density 1.1 glem3[4]

Flash Point 70.6 °C[4]

pKa 8.39 at 25 °C[5][6]
Appearance Solid leaflets[2][6]

Freely soluble in water and ether. Moderately
Solubili soluble in warm chloroform, benzene, and
olubility
carbon tetrachloride. Practically insoluble in

petroleum ether.[6]

Experimental Protocols

Detailed methodologies for the synthesis of isonitrosoacetone are provided below. These
protocols are based on established literature procedures.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.haz-map.com/Agents/21061
https://pubchem.ncbi.nlm.nih.gov/compound/Isonitrosoacetone
https://www.haz-map.com/Agents/21061
https://www.haz-map.com/Agents/21061
https://www.haz-map.com/Agents/21061
https://pubchem.ncbi.nlm.nih.gov/compound/Isonitrosoacetone
https://www.benchchem.com/product/b1237270?utm_src=pdf-body
https://www.smolecule.com/products/s3309511
https://pubchem.ncbi.nlm.nih.gov/compound/Isonitrosoacetone
https://www.chemsrc.com/en/cas/306-44-5_125448.html
https://www.smolecule.com/products/s3309511
https://pubchem.ncbi.nlm.nih.gov/compound/Isonitrosoacetone
https://www.smolecule.com/products/s3309511
https://www.chemsrc.com/en/cas/306-44-5_125448.html
https://www.chemsrc.com/en/cas/306-44-5_125448.html
https://www.chemsrc.com/en/cas/306-44-5_125448.html
https://www.chemsrc.com/en/cas/306-44-5_125448.html
https://wap.guidechem.com/encyclopedia/isonitrosoacetone-dic368590.html
https://www.drugfuture.com/chemdata/isonitrosoacetone.html
https://www.haz-map.com/Agents/21061
https://www.drugfuture.com/chemdata/isonitrosoacetone.html
https://www.drugfuture.com/chemdata/isonitrosoacetone.html
https://www.benchchem.com/product/b1237270?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Protocol 1: Synthesis from Acetone and Sodium Nitrite

This method involves the reaction of acetone with sodium nitrite in an acidic medium.
o Materials: Acetone, Sodium Nitrite (NaNO:z), Acetic Acid.

e Procedure:

Dissolve acetone in acetic acid.

[e]

o Cool the solution to 0°C in an ice bath.
o Slowly add a solution of sodium nitrite to the cooled acetone solution with constant stirring.
o Maintain the temperature at 0°C throughout the addition.

o After the addition is complete, continue stirring for a specified period to allow the reaction
to go to completion.

o The isonitrosoacetone product can then be isolated and purified, often by crystallization.

[6]
Protocol 2: Synthesis from Acetone and Methy! Nitrite
This alternative synthesis route utilizes methyl nitrite in the presence of hydrochloric acid.
o Materials: Acetone, Methyl Nitrite (CHsNO), Ether, Hydrochloric Acid (HCI).

e Procedure:

[e]

Prepare a solution of acetone in ether.

o

Bubble methyl nitrite gas through the solution.

The reaction is carried out in the presence of hydrochloric acid, which acts as a catalyst.

[¢]

The isonitrosoacetone product is formed and can be isolated from the reaction mixture.

[6]

[¢]
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Logical Workflow for Identification

The following diagram illustrates a logical workflow for the identification and characterization of
isonitrosoacetone in a laboratory setting.

Synthesis

Sodium Nitrite Purification

CAS Number
Confirmation

. Identified Compound

Physicochemical
Characterization

Click to download full resolution via product page
Caption: Workflow for the synthesis and identification of isonitrosoacetone.
Applications in Research and Development
Isonitrosoacetone is a compound of interest in several areas of scientific research:

» Acetylcholinesterase Reactivator: It has been studied for its ability to reactivate
acetylcholinesterase (AChE) that has been inhibited by organophosphates, suggesting
potential as a therapeutic agent for nerve agent poisoning.[1]

o Organic Synthesis: Due to its reactive functional groups, it serves as a versatile building
block in the synthesis of various heterocyclic compounds.[1]

o Analytical Chemistry: Its ability to form complexes with various metal ions makes it a useful
chelating agent for the separation, detection, and quantification of these ions.[1]

o Medicinal Chemistry: Derivatives of isonitrosoacetone are being explored for the design of
new drugs to treat conditions such as neurodegenerative diseases and cancer.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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